(2R,3S)-3-(tert-Butoxycarbonyl)amino-1,2-epoxy-4-phenylbutane

Specification

• CAS No.: 98760-08-8
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: tert-butyl N-[(1S)-1-[(2R)-oxiran-2-yl]-2-phenylethyl]carbamate
• Standard InChI: InChI=1S/C15H21NO3/c1-15(2,3)19-14(17)16-12(13-10-18-13)9-11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3,(H,16,17)/t12-,13-/m0/s1
• Standard InChI Key: NVPOUMXZERMIJK-STQMWFEESA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC1=CC=CC=C1)[C@@H]2CO2
• SMILES: CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C2CO2
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC=CC=C1)C2CO2
• Appearance: Solid powder

Introduction

(2R,3S)-3-(tert-Butoxycarbonyl)amino-1,2-epoxy-4-phenylbutane is a complex organic compound that serves as an intermediate in the synthesis of pharmaceuticals, notably in the production of HIV-1 protease inhibitors such as atazanavir. This compound is characterized by its specific stereochemistry, indicated by the (2R,3S) configuration, and its functional groups, including a tert-butoxycarbonyl (Boc) protected amino group and an epoxy ring.

Synthesis and Applications

This compound is synthesized from (2R,3S)-3-(tert-Butoxycarbonylamino)-1-chloro-2-hydroxy-4-phenylbutane through a series of chemical transformations. It is primarily used as an intermediate in the synthesis of atazanavir, a potent HIV-1 protease inhibitor. The tert-butoxycarbonyl group serves as a protecting group for the amino functionality, which is crucial for the subsequent steps in the synthesis of the final pharmaceutical product.

Suppliers and Manufacturers

Several companies, including Depew Fine Chemical Co. Ltd and Angene International Limited, offer (2R,3S)-3-(tert-Butoxycarbonyl)amino-1,2-epoxy-4-phenylbutane as part of their pharmaceutical intermediate portfolios. These companies provide the compound for research and manufacturing purposes, adhering to international standards and quality controls.

Research and Development

In research settings, this compound is used exclusively for testing and experimental purposes, not for use in pharmaceuticals, food, or household products. Its unique structure and properties make it an important tool in the development of new pharmaceuticals, particularly in the field of antiretroviral therapy.